Cas no 54735-47-6 (Cyclohexanone, 5-ethenyl-5-methyl-2-(1-methylethyl)-)

• Product Name: Cyclohexanone, 5-ethenyl-5-methyl-2-(1-methylethyl)-
• CAS No: 54735-47-6
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 1590490
• PubChem ID: 71364523
• Update Time: 2025-04-21

Cyclohexanone, 5-ethenyl-5-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5-ethenyl-5-methyl-2-(1-methylethyl)-
• 5-ethenyl-5-methyl-2-propan-2-ylcyclohexan-1-one
• DTXSID20787987
• 54735-47-6
• 5-Ethenyl-5-methyl-2-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C12H20O/c1-5-12(4)7-6-10(9(2)3)11(13)8-12/h5,9-10H,1,6-8H2,2-4H3
• InChI Key： XGSYVLBBOSSIQL-UHFFFAOYSA-N
• SMILES： O=C1CC(C=C)(C)CCC1C(C)C

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07